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Compound of Interest

Compound Name: Fluchloraminopyr

Cat. No.: B13841138 Get Quote

Fluchloraminopyr: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Fluchloraminopyr is a synthetic auxin herbicide developed for the control of a broad spectrum

of weeds, including those resistant to other herbicides. This document provides a

comprehensive technical overview of Fluchloraminopyr, including its chemical identity,

synthesis, mechanism of action, and environmental fate. Detailed experimental protocols and

quantitative data are presented to support further research and development in the fields of

agricultural science and drug development.

Chemical Identity
Fluchloraminopyr is the common name for the active compound. Key identification details are

summarized in the table below.
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Identifier Value

IUPAC Name
(2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-

pyridyl)oxy]propanoic acid[1]

CAS Number 2445980-81-2

Molecular Formula C₈H₇Cl₂FN₂O₃

Molecular Weight 285.06 g/mol

Chemical Structure (See Figure 1)

Figure 1. Chemical Structure of Fluchloraminopyr.

Synthesis of Fluchloraminopyr
The synthesis of Fluchloraminopyr can be achieved through a multi-step process, as detailed

in the patent literature (WO2020135235A1)[1]. A general experimental protocol is provided

below.

Experimental Protocol: Synthesis of Fluchloraminopyr
Materials:

4-amino-3,5-dichloro-6-fluoropyridin-2-ol

(S)-2-bromopropanoic acid methyl ester

Base (e.g., Potassium Carbonate)

Solvent (e.g., Acetonitrile)

Hydrolyzing agent (e.g., Sodium Hydroxide)
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Acid for neutralization (e.g., Hydrochloric Acid)

Procedure:

Step 1: Etherification. In a reaction vessel, dissolve 4-amino-3,5-dichloro-6-fluoropyridin-2-ol

and a suitable base in a solvent. Add (S)-2-bromopropanoic acid methyl ester dropwise to

the mixture at a controlled temperature. Monitor the reaction by a suitable analytical method

(e.g., TLC or HPLC) until completion.

Step 2: Work-up and Isolation of Intermediate. Upon completion, filter the reaction mixture to

remove inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude

intermediate, methyl (2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoate. Purify

the crude product using column chromatography.

Step 3: Hydrolysis. Dissolve the purified intermediate in a suitable solvent and add an

aqueous solution of a hydrolyzing agent. Stir the mixture at room temperature until the

hydrolysis is complete, as monitored by an appropriate analytical technique.

Step 4: Neutralization and Product Isolation. Cool the reaction mixture and carefully

neutralize it with an acid to precipitate the final product, Fluchloraminopyr. Collect the solid

by filtration, wash with cold water, and dry under vacuum to yield the pure compound.

Mechanism of Action: Auxin Herbicide
Fluchloraminopyr functions as a synthetic auxin, a class of herbicides that mimic the effects

of the natural plant hormone indole-3-acetic acid (IAA) at supraoptimal concentrations, leading

to uncontrolled growth and ultimately, plant death[2].

Signaling Pathway
The primary mode of action involves the ubiquitin-proteasome pathway for protein degradation.

Fluchloraminopyr binds to the TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-

Box) family of F-box proteins, which are components of the SCF (Skp1-Cullin-F-box) E3

ubiquitin ligase complex. This binding event promotes the interaction between the SCF

complex and Aux/IAA transcriptional repressor proteins. The subsequent ubiquitination of

Aux/IAA proteins targets them for degradation by the 26S proteasome. The removal of these

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b13841138?utm_src=pdf-body
https://www.benchchem.com/product/b13841138?utm_src=pdf-body
https://www.kingagroot.com/en/assets/pdf/Fluchloraminopyr-tefuryl.pdf
https://www.benchchem.com/product/b13841138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13841138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


repressors allows for the activation of auxin-responsive genes, leading to the observed

herbicidal effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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